Cas no 134356-73-3 ((R)-(4-Fluorophenyl)oxirane)

• Product Name: (R)-(4-Fluorophenyl)oxirane
• CAS No: 134356-73-3
• MF: C₈H₇FO
• MW: 138.138985872269
• MDL: MFCD03788740
• CID: 64308
• PubChem ID: 57650073
• Update Time: 2025-10-29

(R)-(4-Fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (R)-(4-Fluorophenyl)oxirane
• (R)-(-)-4-FLUOROSTYRENE OXIDE
• (R)-4-FLUOROSTYRENE OXIDE
• (R)-2-(4-Fluorophenyl)oxirane
• 4-fluorostyrene oxide
• 4-F-styrene oxide
• 134356-73-3
• A2851
• EN300-366972
• (S)-2-(4-Fluorophenyl)oxirane
• V10033
• 134356-74-4
• MFCD03788740
• (R)-(4-Fluorophenyl)oxirane, technical, >=90.0% (GC)
• J-006523
• SCHEMBL1505987
• DTXSID50427480
• AKOS015890097
• AMY14804
• (2S)-2-(4-fluorophenyl)oxirane
• (S)-(4-Fluorophenyl)oxirane
• Z1255365381
• (R)-(-)-2-(4-Fluorophenyl)oxirane
• (2R)-2-(4-fluorophenyl)oxirane

• MDL： MFCD03788740
• Inchi： 1S/C8H7FO/c9-7-3-1-6(2-4-7)8-5-10-8/h1-4,8H,5H2/t8-/m0/s1
• InChI Key： ICVNPQMUUHPPOK-QMMMGPOBSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1CO1
• BRN： 4350328

Computed Properties

• Exact Mass: 138.04800
• Monoisotopic Mass: 138.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.17
• Boiling Point: 33°C 1mm
• Flash Point: Fahrenheit: 71.6 ° f
  Celsius: 22 ° c
  
• Refractive Index: 1.5078
• Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
• PSA: 12.53000
• LogP: 1.89700

(R)-(4-Fluorophenyl)oxirane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301-H312-H315-H319-H335-H351
• Warning Statement： P210-P261-P280-P301 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 1992
• WGK Germany：3
• Hazard Category Code： 10-21/22-36/37/38-40
• Safety Instruction： S26-S36/37
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Safety Term：S26;S36/37
• Packing Group：III
• Risk Phrases：R10; R21/22; R36/37/38; R40
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (R)-(4-Fluorophenyl)oxirane

Comprehensive Guide to (R)-(4-Fluorophenyl)oxirane (CAS No. 134356-73-3): Properties, Applications, and Market Insights

(R)-(4-Fluorophenyl)oxirane, also known as (R)-4-Fluorostyrene oxide, is a chiral epoxide compound with the CAS number 134356-73-3. This organic molecule is widely recognized for its role in asymmetric synthesis and pharmaceutical intermediates. Its unique structure, featuring a fluorinated aromatic ring and an oxirane group, makes it a valuable building block in fine chemical synthesis.

The compound's molecular formula is C8H7FO, with a molecular weight of 138.14 g/mol. As a chiral epoxide, it exhibits optical activity, with the (R)-enantiomer being particularly important in stereoselective reactions. The presence of the fluorine atom at the para position of the phenyl ring significantly influences its electronic properties and reactivity, making it distinct from non-fluorinated analogs.

In recent years, fluorinated compounds like (R)-(4-Fluorophenyl)oxirane have gained attention due to their enhanced metabolic stability and bioavailability in drug development. Researchers frequently search for "fluorinated epoxide applications" and "chiral building blocks for pharmaceuticals", reflecting the growing interest in these specialized chemicals.

The synthesis of (R)-(4-Fluorophenyl)oxirane typically involves asymmetric epoxidation of 4-fluorostyrene or resolution of racemic mixtures. Modern synthetic approaches focus on green chemistry principles, with many laboratories investigating "catalytic asymmetric epoxidation methods" to improve efficiency and reduce environmental impact.

One of the primary applications of (R)-(4-Fluorophenyl)oxirane is in the preparation of pharmaceutical intermediates. The compound serves as a precursor for various bioactive molecules, particularly in the development of CNS-active compounds and enzyme inhibitors. Its use in "drug discovery" and "medicinal chemistry" has been extensively documented in recent scientific literature.

The global market for chiral epoxides has shown steady growth, driven by increasing demand from the pharmaceutical sector. Market analysts often track "specialty chemicals market trends" and "fluorinated compound demand" to understand the commercial potential of products like (R)-(4-Fluorophenyl)oxirane. Asia-Pacific regions, particularly China and India, have emerged as significant producers and consumers of such fine chemicals.

From a regulatory perspective, (R)-(4-Fluorophenyl)oxirane requires proper handling as with many reactive organic compounds, though it doesn't fall under strict control categories. Safety data sheets emphasize standard laboratory precautions, and researchers frequently search for "epoxide handling precautions" and "chemical stability of fluorinated epoxides".

Recent scientific advancements have explored novel applications of (R)-(4-Fluorophenyl)oxirane in material science, particularly in the development of advanced polymers and liquid crystal materials. The fluorinated aromatic ring contributes to unique material properties, sparking interest in "fluorinated polymer synthesis" and "high-performance materials".

Analytical characterization of (R)-(4-Fluorophenyl)oxirane typically involves techniques like chiral HPLC, NMR spectroscopy, and mass spectrometry. Quality control is crucial for pharmaceutical applications, leading to frequent searches for "epoxide purity analysis" and "chiral compound characterization methods".

The future outlook for (R)-(4-Fluorophenyl)oxirane appears promising, with ongoing research into more efficient synthetic routes and expanded applications. As the chemical industry focuses on "sustainable chemistry" and "green synthesis", innovations in catalytic processes may further enhance the commercial viability of this valuable chiral building block.

For researchers and industry professionals, understanding the "structure-activity relationships" of fluorinated compounds like (R)-(4-Fluorophenyl)oxirane remains crucial. The compound continues to serve as an important tool in the development of new therapeutic agents and functional materials, maintaining its relevance in modern chemical research and industrial applications.